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Compound of Interest

Compound Name: 3-Pentadecylphenol

Cat. No.: B1217947 Get Quote

Technical Support Center: 3-Pentadecylphenol
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe handling and disposal of 3-
Pentadecylphenol.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Pentadecylphenol?

A1: 3-Pentadecylphenol is classified as a hazardous substance. The primary hazards include:

Harmful if swallowed, in contact with skin, or inhaled[1][2].

Causes skin irritation and serious eye irritation[1][3].

May cause respiratory irritation[1][3].

Q2: What personal protective equipment (PPE) is required when handling 3-
Pentadecylphenol?

A2: When handling 3-Pentadecylphenol, it is crucial to wear appropriate personal protective

equipment to prevent exposure. This includes:
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Eye/Face Protection: Tightly fitting safety goggles or chemical safety goggles conforming to

EN166 (EU) or NIOSH (US) standards[1][3].

Skin Protection: Chemical-impermeable gloves (e.g., butyl rubber) and protective clothing to

prevent skin contact[1][3][4]. An apron may be necessary when handling larger quantities[4].

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator

with an appropriate filter[1].

Hand Protection: Always inspect gloves prior to use and wash hands thoroughly after

handling[1].

Q3: How should I properly store 3-Pentadecylphenol in the laboratory?

A3: Store 3-Pentadecylphenol in a tightly closed container in a cool, dry, and well-ventilated

area[1][3]. Keep it away from incompatible substances, foodstuffs, and sources of ignition[1][3]

[5]. It is recommended to store the container in a cool and dark place, at a temperature below

15°C.

Q4: What should I do in case of accidental exposure to 3-Pentadecylphenol?

A4: In case of accidental exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[3].

Skin Contact: Remove contaminated clothing immediately. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention[1][3].

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention[1][3].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention[3].

Q5: How do I dispose of 3-Pentadecylphenol waste?
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A5: Dispose of 3-Pentadecylphenol waste in accordance with all applicable local, state, and

federal regulations. The waste should be collected in a suitable, closed container and disposed

of at an appropriate treatment and disposal facility[1]. Do not discharge it into sewer systems or

the environment[1]. Contaminated packaging should be triple-rinsed (or equivalent) and offered

for recycling or reconditioning, or disposed of in a sanitary landfill[1].

Troubleshooting Guide
Issue: I have spilled a small amount of solid 3-Pentadecylphenol on the lab bench.

Solution: For small spills of solid 3-Pentadecylphenol, follow this procedure:

Alert others in the immediate area of the spill[6].

Don appropriate PPE, including gloves, safety goggles, and a lab coat[7].

Contain the spill. Carefully sweep or vacuum the solid material and place it into a suitable,

labeled disposal container[3]. Avoid generating dust[3].

Decontaminate the area. After removing the bulk of the material, wipe the spill area with a

cloth dampened with a suitable solvent (e.g., 70% isopropanol or ethanol)[6].

Dispose of waste. All cleanup materials should be placed in a sealed bag and disposed of as

hazardous waste[8].

Wash hands thoroughly after cleanup is complete.

Issue: The 3-Pentadecylphenol in my container has changed color from white/tan to brownish-

purple.

Solution: The appearance of 3-Pentadecylphenol can range from white to tan to brownish-

purple crystals[3]. This color variation is generally not an indication of instability or impurity that

would affect its safe handling. However, if you have concerns about the purity for a specific

experiment, it is recommended to consult the supplier's certificate of analysis or perform an

analytical test to confirm its integrity.

Quantitative Data
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Property Value Reference

Molecular Formula C21H36O [9][10]

Molecular Weight 304.51 g/mol [2][9]

Physical State Solid, crystalline chunks [1][10]

Melting Point 50-53 °C [9][11][12]

Boiling Point 190-195 °C @ 1 mmHg [1][9][11]

Flash Point > 110 °C (> 230 °F) [3][13]

Water Solubility
0.001028 mg/L @ 25 °C

(estimated)
[13]

Experimental Protocols
Protocol for a Small-Scale Spill of Solid 3-Pentadecylphenol

Preparation:

Ensure a chemical spill kit is readily available.

Confirm all personnel involved in the cleanup are wearing the appropriate PPE: chemical-

resistant gloves, safety goggles, and a lab coat.

Procedure:

Restrict access to the spill area.

Carefully scoop or sweep the spilled solid material to avoid creating dust. Use tools such

as a plastic dustpan and brush.

Place the collected material into a clearly labeled, sealable hazardous waste container.

If there is any remaining residue, wet a paper towel with 70% isopropanol or ethanol and

wipe the area[6].
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Place all contaminated cleaning materials (gloves, paper towels, etc.) into the hazardous

waste container.

Post-Cleanup:

Seal the hazardous waste container.

Arrange for proper disposal of the hazardous waste according to your institution's

guidelines.

Thoroughly wash your hands with soap and water.
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Caption: Workflow for the safe handling and disposal of 3-Pentadecylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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